Cas no 94107-76-3 (Phosphonic acid,[(tetradecylimino)bis(methylene)]bis-, diammonium salt (9CI))
94107-76-3 structure
Product Name:Phosphonic acid,[(tetradecylimino)bis(methylene)]bis-, diammonium salt (9CI)
CAS No:94107-76-3
MF:C16H43N3O6P2
MW:435.476646661758
CID:805205
PubChem ID:44151692
Update Time:2025-04-19
Phosphonic acid,[(tetradecylimino)bis(methylene)]bis-, diammonium salt (9CI) Chemical and Physical Properties
Names and Identifiers
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- Phosphonic acid,[(tetradecylimino)bis(methylene)]bis-, diammonium salt (9CI)
- diammonium dihydrogen [(tetradecylimino)bis(methylene)]diphosphonate
- diazanium,[phosphonatomethyl(tetradecyl)amino]methylphosphonic acid
- 94107-76-3
- Diammonium dihydrogen ((tetradecylimino)bis(methylene))diphosphonate
- EINECS 302-312-5
- DTXSID20240547
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- Inchi: 1S/C16H37NO6P2.2H3N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17(15-24(18,19)20)16-25(21,22)23;;/h2-16H2,1H3,(H2,18,19,20)(H2,21,22,23);2*1H3
- InChI Key: IUOCUMOMRVDMOD-UHFFFAOYSA-N
- SMILES: P(CN(CP(=O)([O-])[O-])CCCCCCCCCCCCCC)(=O)(O)O.[NH4+].[NH4+]
Computed Properties
- Exact Mass: 435.26271010g/mol
- Monoisotopic Mass: 435.26271010g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 16
- Complexity: 398
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 126Ų
Phosphonic acid,[(tetradecylimino)bis(methylene)]bis-, diammonium salt (9CI) Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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